molecular formula C10H8INO B8502998 1-(5-Iodo-1H-indol-1-yl)ethanone CAS No. 16066-94-7

1-(5-Iodo-1H-indol-1-yl)ethanone

Cat. No.: B8502998
CAS No.: 16066-94-7
M. Wt: 285.08 g/mol
InChI Key: URINJBUPBWAHSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-Iodo-1H-indol-1-yl)ethanone is a useful research compound. Its molecular formula is C10H8INO and its molecular weight is 285.08 g/mol. The purity is usually 95%.
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Properties

CAS No.

16066-94-7

Molecular Formula

C10H8INO

Molecular Weight

285.08 g/mol

IUPAC Name

1-(5-iodoindol-1-yl)ethanone

InChI

InChI=1S/C10H8INO/c1-7(13)12-5-4-8-6-9(11)2-3-10(8)12/h2-6H,1H3

InChI Key

URINJBUPBWAHSP-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1C=CC2=C1C=CC(=C2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-iodo-1H-indole (530 mg, 2.18 mmol), DMAP (53 mg, 0.43 mmol), triethylamine (0.46 mL, 3.30 mmol), acetic anhydride (0.81 mL, 8.57 mmol), and 1,2-dichloroethane (5.5 mL) was heated at 60° C. overnight. The reaction mixture was diluted with ethyl acetate (100 mL), washed (50 mL saturated NH4Cl then 50 mL brine), dried over Na2SO4, and concentrated under reduced pressure. The residue was purified by silica gel chromatography to yield the title compound as a white solid (600 mg, 96%). 1H NMR (300 MHz, DMSO-d6): δ 8.17 (d, 1H), 8.01 (d, 1H), 7.87 (d, 1H), 7.58 (dd, 1H), 6.70 (d, 1H), 2.64 (s, 3H).
Quantity
530 mg
Type
reactant
Reaction Step One
Quantity
0.46 mL
Type
reactant
Reaction Step One
Quantity
0.81 mL
Type
reactant
Reaction Step One
Quantity
5.5 mL
Type
reactant
Reaction Step One
Name
Quantity
53 mg
Type
catalyst
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step Two
Yield
96%

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